Cas no 1803809-32-6 (2,4-Difluoro-6-nitrobenzyl chloride)

• Product Name: 2,4-Difluoro-6-nitrobenzyl chloride
• CAS No: 1803809-32-6
• MF: C₇H₄ClF₂NO₂
• MW: 207.561967849731
• CID: 4705886
• Update Time: 2025-06-08

2,4-Difluoro-6-nitrobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-6-nitrobenzyl chloride

• Inchi： 1S/C7H4ClF2NO2/c8-3-5-6(10)1-4(9)2-7(5)11(12)13/h1-2H,3H2
• InChI Key： YNEGZFKBLPKSLQ-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC(=CC=1[N+](=O)[O-])F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 199
• Topological Polar Surface Area: 45.8

Additional information on 2,4-Difluoro-6-nitrobenzyl chloride

Introduction to 2,4-Difluoro-6-nitrobenzyl Chloride (CAS No. 1803809-32-6)

2,4-Difluoro-6-nitrobenzyl chloride (CAS No. 1803809-32-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique chemical structure, which includes a benzyl chloride moiety substituted with two fluorine atoms and a nitro group. The combination of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and advanced materials.

The chemical formula of 2,4-Difluoro-6-nitrobenzyl chloride is C₈H₄ClF₂₂. It is a colorless to pale yellow liquid with a molecular weight of approximately 217.57 g/mol. The compound's high reactivity and stability under various conditions make it an attractive candidate for use in synthetic pathways, particularly in the development of novel drugs and functional materials.

In the realm of medicinal chemistry, 2,4-Difluoro-6-nitrobenzyl chloride has been explored for its potential as a building block in the synthesis of fluorinated pharmaceuticals. Fluorine atoms are known to enhance the metabolic stability and bioavailability of drug molecules, making them more effective in treating various diseases. Recent studies have shown that compounds derived from 2,4-Difluoro-6-nitrobenzyl chloride exhibit promising pharmacological properties, including anti-inflammatory and anti-cancer activities.

A notable example is the use of 2,4-Difluoro-6-nitrobenzyl chloride in the synthesis of fluorinated analogs of existing drugs. These analogs often demonstrate improved pharmacokinetic profiles and reduced side effects compared to their non-fluorinated counterparts. For instance, researchers at the University of California have developed a series of fluorinated anti-inflammatory agents using this compound as a key intermediate. These agents have shown enhanced efficacy in preclinical studies, highlighting the potential of 2,4-Difluoro-6-nitrobenzyl chloride in drug discovery.

Beyond its applications in pharmaceuticals, 2,4-Difluoro-6-nitrobenzyl chloride has also found utility in materials science. The presence of fluorine atoms and the nitro group endows this compound with unique electronic and optical properties. These properties make it suitable for use in the development of advanced materials such as organic semiconductors and optoelectronic devices. Recent research has focused on incorporating 2,4-Difluoro-6-nitrobenzyl chloride into polymer matrices to create materials with enhanced performance characteristics.

In a study published in the Journal of Materials Chemistry C, scientists at Imperial College London demonstrated the use of 2,4-Difluoro-6-nitrobenzyl chloride-based polymers in organic photovoltaic cells. The resulting materials exhibited improved charge transport properties and higher power conversion efficiencies compared to conventional polymers. This breakthrough underscores the potential of 2,4-Difluoro-6-nitrobenzyl chloride-derived materials in renewable energy applications.

The synthesis of 2,4-Difluoro-6-nitrobenzyl chloride typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions and electrophilic aromatic substitution reactions. Advances in catalytic methods have further optimized these processes, making them more efficient and environmentally friendly.

In conclusion, 2,4-Difluoro-6-nitrobenzyl chloride (CAS No. 1803809-32-6) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and versatile reactivity make it an invaluable intermediate for the development of novel drugs and advanced materials. Ongoing research continues to uncover new applications for this compound, solidifying its importance in modern scientific endeavors.